![molecular formula C20H16O2 B1299554 1-(4-Phenoxyphenyl)-2-phenylethanone CAS No. 3669-48-5](/img/structure/B1299554.png)
1-(4-Phenoxyphenyl)-2-phenylethanone
Overview
Description
1-(4-Phenoxyphenyl)-2-phenylethanone is a chemical compound with the molecular formula C14H12O2 . It has an average mass of 212.244 Da and a monoisotopic mass of 212.083725 Da .
Molecular Structure Analysis
The molecular structure of 1-(4-Phenoxyphenyl)-2-phenylethanone consists of a phenyl group attached to an ethanone group, which is further connected to a phenoxyphenyl group . The compound has a similar structure to 2-(4-Phenoxyphenyl)-1-phenylethanone, which has a molecular formula of C20H16O2 .Physical And Chemical Properties Analysis
1-(4-Phenoxyphenyl)-2-phenylethanone is a chemical compound with the molecular formula C14H12O2 . It has an average mass of 212.244 Da and a monoisotopic mass of 212.083725 Da .Scientific Research Applications
Biological Activities
The compound has been used in the synthesis of pyrazoline derivatives, which have been studied for their biological activities . Pyrazolines and their derivatives have been found to have antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
Neurotoxic Potentials
The compound has been used in the study of neurotoxic potentials of newly synthesized pyrazoline derivatives . The study investigated the effects of these derivatives on the acetylcholinesterase (AchE) activity and malondialdehyde (MDA) level in the brain of alevins .
Medical Research
The compound has been used in the field of medical research, specifically in the treatment of B-cell malignancies. It is a member of the class of acrylamides.
Chemical Research
The compound is used in chemical research due to its unique structure and properties . It is often used in the synthesis of other complex organic compounds .
Pharmacological Activities
The compound, as part of pyrazoline derivatives, has been studied for its pharmacological activities . These activities include anti-inflammatory, antidepressant, and anticonvulsant effects .
Oxidative Stress Studies
The compound has been used in studies investigating oxidative stress . It has been used to study the effects of oxidative stress on different cellular components .
properties
IUPAC Name |
1-(4-phenoxyphenyl)-2-phenylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O2/c21-20(15-16-7-3-1-4-8-16)17-11-13-19(14-12-17)22-18-9-5-2-6-10-18/h1-14H,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCMKHEUGFIWHAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)C2=CC=C(C=C2)OC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20367884 | |
Record name | 1-(4-phenoxyphenyl)-2-phenylethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20367884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Phenoxyphenyl)-2-phenylethanone | |
CAS RN |
3669-48-5 | |
Record name | 1-(4-phenoxyphenyl)-2-phenylethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20367884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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